![molecular formula C20H26N2O3S B2823908 3,5-dimethoxy-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide CAS No. 954079-70-0](/img/structure/B2823908.png)
3,5-dimethoxy-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide
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Overview
Description
The compound “3,5-dimethoxy-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide” is a benzamide derivative. Benzamides are a significant class of amide compounds. These compounds have been widely used in medical, industrial, biological and potential drug industries . Piperidines, which is a part of the compound, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry .
Synthesis Analysis
While specific synthesis methods for this compound are not available, piperidine derivatives are generally synthesized through intra- and intermolecular reactions . Benzamide compounds can be synthesized starting from dimethoxybenzoic acid or acetoxy-methylbenzoic acid and amine derivatives .Molecular Structure Analysis
The compound contains a benzamide moiety, a piperidine ring, and a thiophene ring. The benzamide and piperidine parts are common structures in pharmaceutical compounds .Scientific Research Applications
Synthesis of Novel Benzodifuranyl
A study by Abu‐Hashem et al. (2020) involved synthesizing novel benzodifuranyl derivatives, exploring their potential as anti-inflammatory and analgesic agents. This research provides insight into the structural versatility and potential pharmacological applications of compounds structurally related to 3,5-dimethoxy-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)benzamide (Abu‐Hashem et al., 2020).
Virtual Screening and Biochemical Studies
Wang et al. (2011) conducted virtual screening targeting the urokinase receptor, leading to the discovery of compounds structurally similar to this compound. These compounds demonstrated potential in inhibiting breast cancer cell invasion, migration, and adhesion, indicating the relevance of similar compounds in cancer research (Wang et al., 2011).
Antimicrobial Evaluation and Docking Studies
Talupur et al. (2021) synthesized and evaluated the antimicrobial properties of compounds related to this compound. These studies contribute to understanding the antimicrobial potential of similar compounds, opening avenues for novel drug development (Talupur et al., 2021).
Toxicological Evaluation
A study by Arthur et al. (2015) on flavors with modifying properties explored compounds structurally akin to this compound. The toxicological evaluation revealed insights into safety aspects, important for food and beverage applications (Arthur et al., 2015).
Molecular Interaction Studies
Research by Shim et al. (2002) on the molecular interactions of antagonists with cannabinoid receptors included compounds structurally related to this compound. This study contributes to the understanding of receptor-ligand interactions, relevant in the development of targeted therapies (Shim et al., 2002).
Mechanism of Action
Target of Action
The primary targets of the compound are currently unknown. The compound is a derivative of piperidine , a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds play a significant role in the pharmaceutical industry . .
Mode of Action
Like other piperidine derivatives, it may interact with its targets by binding to specific sites, leading to changes in the target’s function .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the compound’s synthesis can be performed in one step at room temperature and under atmospheric conditions . .
properties
IUPAC Name |
3,5-dimethoxy-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O3S/c1-24-17-10-16(11-18(12-17)25-2)20(23)21-13-15-5-7-22(8-6-15)14-19-4-3-9-26-19/h3-4,9-12,15H,5-8,13-14H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MECHXVDUSVXXKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)C(=O)NCC2CCN(CC2)CC3=CC=CS3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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